Cas no 2137427-41-7 (Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]-)

• Product Name: Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]-
• CAS No: 2137427-41-7
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5267864
• Update Time: 2025-10-29

Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]-

• Inchi： 1S/C13H19N3O/c1-3-11(10-7-5-4-6-8-10)16-13(17)9(2)12(14)15/h4-9,11H,3H2,1-2H3,(H3,14,15)(H,16,17)/t9?,11-/m0/s1
• InChI Key： XPRYNLHPEKXCEW-UMJHXOGRSA-N
• SMILES： C(N[C@H](C1=CC=CC=C1)CC)(=O)C(C)C(N)=N

Additional information on Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]-

Propanamide, 3-Amino-3-Imino-2-Methyl-N-[(1S)-1-Phenylpropyl]- (CAS No. 2137427-41-7): An Overview

Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]- (CAS No. 2137427-41-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]- (CAS No. 2137427-41-7) is defined by its amide and imine functionalities, which are key to its reactivity and biological interactions. The presence of a phenyl group and a methyl group further contributes to its unique chemical behavior. The compound's IUPAC name is Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]-, which accurately describes its structural composition.

In terms of chemical properties, Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]- exhibits moderate solubility in polar solvents such as water and ethanol. Its melting point and boiling point are within the range typical for similar organic compounds. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for pharmaceutical applications.

The synthesis of Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]- involves several well-documented methods. One common approach involves the reaction of an appropriate amine with an acyl chloride or an acid anhydride in the presence of a base. Another method utilizes the coupling of an amine with an isocyanate to form the desired imine functionality. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for research and development purposes.

Recent studies have highlighted the potential biological activities of Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]-. In vitro assays have shown that this compound exhibits significant activity against various bacterial strains, suggesting its potential as an antibacterial agent. Additionally, preliminary studies have indicated that it may possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

The mechanism of action of Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]- is not yet fully understood but is believed to involve interactions with specific cellular targets. Research is ongoing to elucidate these mechanisms and to identify potential off-target effects. Understanding the molecular pathways involved will be crucial for optimizing the compound's therapeutic potential.

In addition to its antibacterial and anti-inflammatory properties, Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]- has shown promise in other areas of medicinal chemistry. For instance, it has been investigated for its potential as a lead compound in the development of new drugs for neurodegenerative diseases. Preliminary studies suggest that it may modulate certain signaling pathways involved in neuronal survival and function.

The safety profile of Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]- is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have been conducted to assess its safety in various animal models. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed.

In conclusion, Propanamide, 3-amino-3-imino-2-methyl-N-[(1S)-1-phenylpropyl]- (CAS No. 2137427-41-7) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.